Cas no 54719-43-6 (3,5-Pyrazolidinedione, 4,4-dimethyl-1,2-diphenyl-)

• Product Name: 3,5-Pyrazolidinedione, 4,4-dimethyl-1,2-diphenyl-
• CAS No: 54719-43-6
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 353858
• PubChem ID: 555862
• Update Time: 2025-04-19

3,5-Pyrazolidinedione, 4,4-dimethyl-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 4,4-dimethyl-1,2-diphenyl-
• 4,4-Dimethyl-1,2-diphenyl-3,5-pyrazolidinedione
• 4,4-dimethyl-1,2-diphenylpyrazolidine-3,5-dione
• 4,4-Dimethyl-1,2-diphenyl-3,5-pyrazolidinedione #
• 54719-43-6
• DTXSID70339394
• ZMFJNUQBOWXLCQ-UHFFFAOYSA-N

• Inchi： 1S/C17H16N2O2/c1-17(2)15(20)18(13-9-5-3-6-10-13)19(16(17)21)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： ZMFJNUQBOWXLCQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62